Cas no 89068-32-6 (1H-Isoindole-1,3(2H)-dione, hexahydro-3a,7a-dimethyl-2-(2-propenyl)-)

1H-Isoindole-1,3(2H)-dione, hexahydro-3a,7a-dimethyl-2-(2-propenyl)- structure
89068-32-6 structure
Product Name:1H-Isoindole-1,3(2H)-dione, hexahydro-3a,7a-dimethyl-2-(2-propenyl)-
CAS No:89068-32-6
MF:C13H19NO2
MW:221.29546380043
CID:613690
PubChem ID:71321895
Update Time:2025-04-19

1H-Isoindole-1,3(2H)-dione, hexahydro-3a,7a-dimethyl-2-(2-propenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Isoindole-1,3(2H)-dione, hexahydro-3a,7a-dimethyl-2-(2-propenyl)-
    • 3a,7a-dimethyl-2-prop-2-enyl-4,5,6,7-tetrahydroisoindole-1,3-dione
    • 89068-32-6
    • 3a,7a-Dimethyl-2-(prop-2-en-1-yl)hexahydro-1H-isoindole-1,3(2H)-dione
    • DTXSID00751641
    • Inchi: 1S/C13H19NO2/c1-4-9-14-10(15)12(2)7-5-6-8-13(12,3)11(14)16/h4H,1,5-9H2,2-3H3
    • InChI Key: ITOKPHVSTDZSON-UHFFFAOYSA-N
    • SMILES: O=C1C2(C)CCCCC2(C)C(N1CC=C)=O

Computed Properties

  • Exact Mass: 221.141578849g/mol
  • Monoisotopic Mass: 221.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 333
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 37.4Ų
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